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Compound of Interest

Compound Name: Furfuryl methyl sulfide

Cat. No.: B074786

Audience: Researchers, scientists, and drug development professionals.
1. Introduction

Furfuryl methyl sulfide (CAS No. 1438-91-1) is a volatile, combustible liquid with a strong,
pungent odor reminiscent of garlic, onion, and coffee.[1][2] It is utilized in the flavor and
fragrance industry and may be encountered in various research and development settings.[1]
[2][3] Due to its hazardous properties, strict adherence to safety protocols during handling and
storage is imperative to mitigate risks of personal injury and environmental contamination.
These application notes provide a comprehensive guide to the safe management of furfuryl
methyl sulfide in a laboratory setting.

2. Hazard Identification and Classification

Furfuryl methyl sulfide is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.
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Hazard Class Hazard Statement GHS Code
Flammable liquids Combustible liquid H227[4][5][6][7]
Acute toxicity, Oral Harmful if swallowed H302[4][8]
Skin corrosion/irritation Causes skin irritation H315[4][7]

Serious eye damage/eye _ S
o Causes serious eye irritation H319[4][7]
irritation

Specific target organ toxicity — ] o
] May cause respiratory irritation ~ H335[4][7]
single exposure

3. Physical and Chemical Properties

A summary of the key physical and chemical properties of furfuryl methyl sulfide is presented

below.
Property Value
Clear, colorless to light yellow or light brown
Appearance o
liquid[1][2][4]
Odor Pungent, garlic, onion, sulfur-like[1][2][4]
CAS Number 1438-91-1[1][2][4][5](6]
Molecular Formula C6H80S[2][4][5]
Molecular Weight 128.19 g/mol [1][5]
N ) 62°C @ 28 mm Hg[4]; 64-65°C @ 15 mm Hg[1]
Boiling Point
[2]
Flash Point 64°C / 148°F (Closed cup)[4]
Density 1.07 g/mL at 25°C[1][2]
Solubility Insoluble in water; soluble in organic solvents[3]

4. Experimental Protocols: Safe Handling and Emergency Procedures

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.synerzine.com/docs/sds/W0613%20SDS%20(US-English).pdf
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-METHYL-SULFIDE-Natural-SDS-1.pdf
https://prod.adv-bio.com/sds-us/4032sdsUS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.synerzine.com/docs/sds/W0613%20SDS%20(US-English).pdf
https://www.echemi.com/sds/methyl-furfuryl-disulfide-pd180521128473.html
https://www.synerzine.com/docs/sds/W0613%20SDS%20(US-English).pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.synerzine.com/docs/sds/W0613%20SDS%20(US-English).pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.synerzine.com/docs/sds/W0613%20SDS%20(US-English).pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b074786?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB3726057_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3726057.htm
https://www.synerzine.com/docs/sds/W0613%20SDS%20(US-English).pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3726057_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3726057.htm
https://www.synerzine.com/docs/sds/W0613%20SDS%20(US-English).pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3726057_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3726057.htm
https://www.synerzine.com/docs/sds/W0613%20SDS%20(US-English).pdf
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-METHYL-SULFIDE-Natural-SDS-1.pdf
https://prod.adv-bio.com/sds-us/4032sdsUS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3726057.htm
https://www.synerzine.com/docs/sds/W0613%20SDS%20(US-English).pdf
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-METHYL-SULFIDE-Natural-SDS-1.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3726057_EN.htm
https://www.aurochemicals.com/wp-content/uploads/2019/05/FURFURYL-METHYL-SULFIDE-Natural-SDS-1.pdf
https://www.synerzine.com/docs/sds/W0613%20SDS%20(US-English).pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3726057_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3726057.htm
https://www.synerzine.com/docs/sds/W0613%20SDS%20(US-English).pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3726057_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3726057.htm
https://wap.guidechem.com/encyclopedia/furfuryl-methyl-sulfide-dic8660.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Detailed methodologies for the safe handling and response to emergencies involving furfuryl
methyl sulfide are critical for laboratory safety.

4.1. Protocol for General Handling

» Engineering Controls: Always handle furfuryl methyl sulfide in a well-ventilated area.[4][5]
[8][9] A certified chemical fume hood is required. Ensure that eyewash stations and safety
showers are readily accessible and in good working order.[7]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear tight-fitting chemical splash goggles or a face shield.[4][9]

o Hand Protection: Wear chemical-resistant, impervious gloves. Consult the glove
manufacturer's specifications for breakthrough time and compatibility.[4][9]

o Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.[8][9]

o Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a
NIOSH-approved respirator with an appropriate cartridge.[4][9]

e Hygiene Practices:

[e]

Avoid breathing vapors or spray.[4][5]

o

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][8]

[¢]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or
using the restroom.[4][8]

[¢]

Remove contaminated clothing and wash it before reuse.[4][5]
4.2. Protocol for Accidental Release
e Immediate Response:

o Evacuate personnel from the immediate spill area.
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o Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[9]

o Ensure adequate ventilation.

e Containment and Cleanup:

o

For small spills, absorb the material with an inert, dry absorbent such as sand, diatomite,
or universal binders.[4][5][6]

Collect the absorbed material and place it into a suitable, labeled, and closed container for

o

hazardous waste disposal.[5][9]

Do not allow the spilled material to enter drains or waterways.[4][9]

o

[¢]

After cleanup, wash the spill area thoroughly.[5]

4.3. First-Aid Measures
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Exposure Route First-Aid Protocol

Move the affected person to fresh air and keep
them warm and at rest in a comfortable

Inhalation breathing position. If breathing is difficult,
provide oxygen. Seek immediate medical
attention.[4][5][8]

Immediately remove contaminated clothing.
) Wash the affected skin with plenty of soap and
Skin Contact o .
water. If skin irritation occurs, seek medical

advice.[4][5][8]

Immediately rinse the eyes with plenty of water
for at least 15 minutes, including under the

Eye Contact eyelids. Remove contact lenses if present and
easy to do so. Continue rinsing. Seek immediate

medical attention.[4][5]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison control

center or doctor immediately.[4][9]

4.4. Firefighting Protocol

Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO2), dry powder,
or water fog.[4]

» Unsuitable Extinguishing Media: Do not use a direct water jet as it may spread the fire.

o Specific Hazards: The product is a combustible liquid and may produce hazardous thermal
decomposition products.[4][6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]

5. Storage Protocol
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Proper storage is crucial to maintain the stability of furfuryl methyl sulfide and prevent
hazardous situations.

o Storage Conditions:

o

Store in a cool, dry, and well-ventilated area.[1][4][5][7][8][10]

[¢]

Keep the container tightly closed and in its original container.[4][5]

[e]

Store away from heat, sparks, open flames, and other ignition sources.[4][7][10] No
smoking in the storage area.[4]

[¢]

Protect containers from physical damage.

e Incompatible Materials: Store away from incompatible materials. While specific
incompatibilities are not listed in the provided results, it is good practice to store it away from
strong oxidizing agents.

o Storage Class: Chemical storage.[4] The storage area should have a leak-tight and non-
absorbent floor.[4]

6. Workflow for Safe Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of
furfuryl methyl sulfide.
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Caption: Workflow for the safe handling and storage of furfuryl methyl sulfide.
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7. Disposal Considerations

Dispose of furfuryl methyl sulfide and its containers in accordance with all local, state, and
federal regulations.[4] Waste generation should be minimized wherever possible.[4] Do not
dispose of it in the sewer system or with regular trash.

Disclaimer: This document is intended as a guide and does not replace a thorough risk
assessment that should be conducted for any specific laboratory procedure. Always refer to the
most current Safety Data Sheet (SDS) for furfuryl methyl sulfide before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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